N-(2,6-dimethylergoline-8-yl)-2,2-dimethylpropanamide
N-(2,6-dimethylergoline-8-yl)-2,2-dimethylpropanamide
Brand Name:
Vulcanchem
CAS No.:
120478-64-0
VCID:
VC0220708
InChI:
InChI=1S/C21H29N3O/c1-12-15-10-18-16(14-7-6-8-17(22-12)19(14)15)9-13(11-24(18)5)23-20(25)21(2,3)4/h6-8,13,16,18,22H,9-11H2,1-5H3,(H,23,25)/t13-,16+,18+/m0/s1
SMILES:
CC1=C2CC3C(CC(CN3C)NC(=O)C(C)(C)C)C4=C2C(=CC=C4)N1
Molecular Formula:
C21H29N3O
Molecular Weight:
339.5 g/mol
N-(2,6-dimethylergoline-8-yl)-2,2-dimethylpropanamide
CAS No.: 120478-64-0
Main Products
VCID: VC0220708
Molecular Formula: C21H29N3O
Molecular Weight: 339.5 g/mol
| CAS No. | 120478-64-0 |
|---|---|
| Product Name | N-(2,6-dimethylergoline-8-yl)-2,2-dimethylpropanamide |
| Molecular Formula | C21H29N3O |
| Molecular Weight | 339.5 g/mol |
| IUPAC Name | N-[(6aR,9S,10aR)-5,7-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-9-yl]-2,2-dimethylpropanamide |
| Standard InChI | InChI=1S/C21H29N3O/c1-12-15-10-18-16(14-7-6-8-17(22-12)19(14)15)9-13(11-24(18)5)23-20(25)21(2,3)4/h6-8,13,16,18,22H,9-11H2,1-5H3,(H,23,25)/t13-,16+,18+/m0/s1 |
| Standard InChIKey | ZNMWUMGOSWLWOH-FDQGKXFDSA-N |
| Isomeric SMILES | CC1=C2C[C@@H]3[C@H](C[C@@H](CN3C)NC(=O)C(C)(C)C)C4=C2C(=CC=C4)N1 |
| SMILES | CC1=C2CC3C(CC(CN3C)NC(=O)C(C)(C)C)C4=C2C(=CC=C4)N1 |
| Canonical SMILES | CC1=C2CC3C(CC(CN3C)NC(=O)C(C)(C)C)C4=C2C(=CC=C4)N1 |
| Synonyms | N-(2,6-dimethylergoline-8-yl)-2,2-dimethylpropanamide SDZ 208-911 SDZ-208-911 |
| PubChem Compound | 148841 |
| Last Modified | Nov 11 2021 |
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